Cas no 109018-78-2 (4-(chloromethyl)-6-(2,3-dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine)

4-(Chloromethyl)-6-(2,3-dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine is a triazine-based compound featuring a reactive chloromethyl group and an indole-derived substituent. This structure offers versatility as an intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The chloromethyl group enables further functionalization through nucleophilic substitution, while the indole moiety may contribute to biological activity. Its triazine core provides stability and potential for heterocyclic modifications. The compound is suitable for research applications requiring precise molecular scaffolds, such as drug discovery or material science. Proper handling is advised due to the reactivity of the chloromethyl group. Analytical data (e.g., NMR, HPLC) should confirm purity for synthetic use.
4-(chloromethyl)-6-(2,3-dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine structure
109018-78-2 structure
Product Name:4-(chloromethyl)-6-(2,3-dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine
CAS No:109018-78-2
MF:C12H12ClN5
MW:261.710180282593
MDL:MFCD03903895
CID:3033886
PubChem ID:943508
Update Time:2025-10-29

4-(chloromethyl)-6-(2,3-dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine Chemical and Physical Properties

Names and Identifiers

    • ASISCHEM C58367
    • [4-(chloromethyl)-6-indolin-1-yl-s-triazin-2-yl]amine
    • 4-(chloromethyl)-6-indolin-1-yl-1,3,5-triazin-2-amine
    • 4-(chloromethyl)-6-(1-indolinyl)-1,3,5-triazin-2-amine
    • 4-(chloromethyl)-6-(2,3-dihydroindol-1-yl)-1,3,5-triazin-2-amine
    • 4-(Chloromethyl)-6-(2,3-dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine
    • 0148798
    • A3512
    • 4-(Chloromethyl)-6-(indolin-1-yl)-1,3,5-triazin-2-amine
    • KUC105470N
    • STK789236
    • SB64728
    • A910022
    • 1,3,5-triazin-2-amine, 4-(chloromethyl)-6-(2,3-dihydro-1H-indol-1-yl)-
    • LS-06791
    • H33377
    • 109018-78-2
    • MFCD03903895
    • KSC-1-296
    • ALBB-022050
    • AKOS000270265
    • SCHEMBL12134684
    • ZINC00541059
    • A3512/0148798
    • AKOS BBS-00005499
    • 4-(chloromethyl)-6-(2,3-dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine
    • MDL: MFCD03903895
    • Inchi: 1S/C12H12ClN5/c13-7-10-15-11(14)17-12(16-10)18-6-5-8-3-1-2-4-9(8)18/h1-4H,5-7H2,(H2,14,15,16,17)
    • InChI Key: VZHSHXQDBWPZIK-UHFFFAOYSA-N
    • SMILES: ClCC1=NC(N)=NC(=N1)N1C2C=CC=CC=2CC1

Computed Properties

  • Exact Mass: 261.0781231Da
  • Monoisotopic Mass: 261.0781231Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 67.9

4-(chloromethyl)-6-(2,3-dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine Security Information

  • Storage Condition:(BD508790)

4-(chloromethyl)-6-(2,3-dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine Pricemore >>

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TRC
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abcr
AB413254-500 mg
4-(Chloromethyl)-6-(2,3-dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine
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€165.80 2022-12-30
abcr
AB413254-1 g
4-(Chloromethyl)-6-(2,3-dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine
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4-(Chloromethyl)-6-(2,3-dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine; .
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€173.00 2025-04-22
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